Cas no 2248368-70-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate
• CAS No: 2248368-70-7
• MF: C₁₃H₁₀F₃NO₅
• MW: 317.21741437912
• CID: 5846888
• PubChem ID: 165728585
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• 2248368-70-7
• EN300-6514587
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate

• Inchi： 1S/C13H10F3NO5/c1-21-9(13(14,15)16)6-10(18)22-17-11(19)7-4-2-3-5-8(7)12(17)20/h2-5,9H,6H2,1H3
• InChI Key： XEFDRKKNZDMUET-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC)(F)F

Computed Properties

• Exact Mass: 317.05110691g/mol
• Monoisotopic Mass: 317.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate (CAS No. 2248368-70-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate (CAS No. 2248368-70-7) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and features a trifluoromethyl group and a methoxybutanoate moiety, which contribute to its distinctive properties and biological activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate can be described as follows: it consists of an isoindole core with two oxo groups at positions 1 and 3, forming a cyclic ketone. The 2-position of the isoindole ring is substituted with a 4,4,4-trifluoro-3-methoxybutanoate ester. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability to the molecule, while the methoxybutanoate moiety enhances its solubility and reactivity.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The isoindole scaffold is known for its ability to modulate key signaling pathways involved in inflammation and pain sensation. The trifluoromethyl group further enhances these effects by improving the compound's ability to cross biological membranes and reach target tissues.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key cellular proteins involved in cell survival and proliferation. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate may have significant therapeutic potential in the treatment of cancer.

The synthetic route for preparing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the isoindole core through a cyclization reaction followed by functionalization with the trifluoromethyl and methoxybutanoate moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound on a larger scale.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various pharmaceutical formulations and drug delivery systems.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4,4-trifluoro-3-methoxybutanoate exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile in preclinical and clinical settings. Animal studies have shown that this compound is well-tolerated when administered orally or intravenously at doses up to 50 mg/kg without significant adverse effects.

The future prospects for 1,3-dioxo-2,3-dihydro-H-is oindol--yl ,,-trifluoro--methoxybutanoate are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various inflammatory conditions and cancers. Additionally, researchers are exploring the potential of this compound as a lead molecule for developing new drugs with improved pharmacological properties.

In conclusion, 1 , -d ox o--d ihydro--H -is oin dol-- yl , ,-tr if lu or o--meth oxyb ut ano ate (CAS No. 2248368 -70 -7) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.